Cas no 7687-51-6 (Adenine,9-(3,5-O-isopropylidene-4-thio-b-D-xylofuranosyl)- (8CI))

• Product Name: Adenine,9-(3,5-O-isopropylidene-4-thio-b-D-xylofuranosyl)- (8CI)
• CAS No: 7687-51-6
• MF: C₁₃H₁₇N₅O₃S
• MW: 323.370780706406
• CID: 580906
• PubChem ID: 263956
• Update Time: 2025-04-19

Adenine,9-(3,5-O-isopropylidene-4-thio-b-D-xylofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Adenine,9-(3,5-O-isopropylidene-4-thio-b-D-xylofuranosyl)- (8CI)
• 9-[3,5-o-(1-methylethylidene)-4-thiopentofuranosyl]-9h-purin-6-amine
• AC1L6ATK
• AC1Q70XN
• AR-1H5346
• NSC108074
• NSC98675
• NSC-108074
• NSC-98675
• DTXSID30294910
• 15023-74-2
• 7687-51-6

• Inchi： 1S/C13H17N5O3S/c1-13(2)20-3-6-9(21-13)8(19)12(22-6)18-5-17-7-10(14)15-4-16-11(7)18/h4-6,8-9,12,19H,3H2,1-2H3,(H2,14,15,16)
• InChI Key： RWUCSQBGMQOBBL-UHFFFAOYSA-N
• SMILES： S1C(C(C2C1COC(C)(C)O2)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 323.10500
• Monoisotopic Mass: 323.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.81g/cm3
• Boiling Point: 613.9ºC at 760mmHg
• Flash Point: 325.1ºC
• Refractive Index: 1.84
• PSA: 133.61000
• LogP: 1.11610